Cas no 2229203-36-3 (1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol)
2229203-36-3 structure
Product Name:1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol
CAS No:2229203-36-3
MF:C10H13BrO4
MW:277.111822843552
CID:5815689
PubChem ID:165764803
Update Time:2023-12-26
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol
- 2229203-36-3
- EN300-2007107
-
- Inchi: 1S/C10H13BrO4/c1-14-8-3-6(11)4-9(15-2)10(8)7(13)5-12/h3-4,7,12-13H,5H2,1-2H3
- InChI Key: BPXCCSQXWHYPSR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)OC)C(CO)O)OC
Computed Properties
- Exact Mass: 275.99972g/mol
- Monoisotopic Mass: 275.99972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 58.9Ų
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2007107-1g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-5g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 5g |
$2650.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-10g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 10g |
$3929.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-0.05g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-0.1g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-0.25g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-0.5g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-1.0g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 1g |
$986.0 | 2023-05-31 | ||
| Enamine | EN300-2007107-2.5g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-2007107-5.0g |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol |
2229203-36-3 | 5g |
$2858.0 | 2023-05-31 |
1-(4-bromo-2,6-dimethoxyphenyl)ethane-1,2-diol Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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